Cas no 75736-50-4 (1-Bromopentane-5,5,5-d3)

• Product Name: 1-Bromopentane-5,5,5-d3
• CAS No: 75736-50-4
• MF: C₅H₁₁Br
• MW: 154.063326120377
• MDL: MFCD00209696
• CID: 562795
• PubChem ID: 12216004
• Update Time: 2025-04-19

1-Bromopentane-5,5,5-d3 Chemical and Physical Properties

Names and Identifiers

• Pentane-1,1,1-d3,5-bromo- (9CI)
• 5-bromo-1,1,1-trideuteriopentane
• D98279
• SCHEMBL13916472
• 1-Bromopentane-5,5,5-d3
• DTXSID70480855
• 1-Bromopentane-5,5,5-d3, 99 atom % D
• 1-bromo(5,5,5-?H?)pentane
• 75736-50-4

• MDL： MFCD00209696
• Inchi： 1S/C5H11Br/c1-2-3-4-5-6/h2-5H2,1H3/i1D3
• InChI Key： YZWKKMVJZFACSU-FIBGUPNXSA-N
• SMILES： BrCCCCC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 153.02324g/mol
• Monoisotopic Mass: 153.02324g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 19.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.242 g/mL at 25 °C
• Melting Point: -95 °C(lit.)
• Boiling Point: 130 °C(lit.)
• Flash Point: 88 °F

1-Bromopentane-5,5,5-d3 Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 26-36
• RTECS：RZ9770000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides